Cas no 74101-22-7 (1H-Pyrazol-5-amine,1-[4-(4-chlorophenyl)-2-thiazolyl]-3-(4-methoxyphenyl)-)

• Product Name: 1H-Pyrazol-5-amine,1-[4-(4-chlorophenyl)-2-thiazolyl]-3-(4-methoxyphenyl)-
• CAS No: 74101-22-7
• MF: C₁₉H₁₅ClN₄OS
• MW: 382.866601228714
• CID: 566190
• PubChem ID: 1498371
• Update Time: 2025-04-19

1H-Pyrazol-5-amine,1-[4-(4-chlorophenyl)-2-thiazolyl]-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,1-[4-(4-chlorophenyl)-2-thiazolyl]-3-(4-methoxyphenyl)-
• 1-(4-(4-Chlorophenyl)-2-thiazolyl)-3-(4-methoxyphenyl)-1H-pyrazol-5-am ine
• 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(4-methoxyphenyl)pyrazol-3-amine
• TOS-BB-1031
• 74101-22-7
• 1-(4-(4-Chlorophenyl)-2-thiazolyl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine
• AKOS001995839
• 1H-Pyrazol-5-amine, 1-(4-(4-chlorophenyl)-2-thiazolyl)-3-(4-methoxyphenyl)-
• BRN 1167688
• DTXSID50225024

• Inchi： 1S/C19H15ClN4OS/c1-25-15-8-4-12(5-9-15)16-10-18(21)24(23-16)19-22-17(11-26-19)13-2-6-14(20)7-3-13/h2-11H,21H2,1H3
• InChI Key： KRQLPPFUHVHDLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)N1C(=CC(C2C=CC(=CC=2)OC)=N1)N

Computed Properties

• Exact Mass: 382.066
• Monoisotopic Mass: 382.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 648.8°C at 760 mmHg
• Flash Point: 346.2°C
• Refractive Index: 1.707